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Compound of Interest

Compound Name: Microline

CAS No.: 60958-71-6

Cat. No.: B14602288

Get Quote

Technical Support Center: Feldspar Identification
This guide provides troubleshooting and frequently asked questions for differentiating

microcline from orthoclase in thin section analysis.

Frequently Asked Questions (FAQs)
Q1: What are the primary distinguishing features between microcline and orthoclase in a thin

section?

The most definitive feature to distinguish microcline from orthoclase in a thin section is the

presence of characteristic "tartan" or "gridiron" twinning.[1][2] This cross-hatched pattern arises

from two intersecting sets of twin lamellae (albite and pericline laws) and is unique to

microcline.[2][3][4] Orthoclase, in contrast, typically displays simple twinning, such as Carlsbad

twins, which divide the crystal into two distinct domains.[5][6] While both are potassium

feldspars with similar chemical formulas (KAlSi₃O₈), their crystal systems differ: microcline is

triclinic, and orthoclase is monoclinic.[7][8]

Q2: Can I rely solely on twinning to differentiate between the two minerals?
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While tartan twinning is a strong indicator of microcline, its absence does not definitively

identify a mineral as orthoclase.[4] Twinning in microcline may be very fine or not visible in all

orientations.[2][4] In such cases, other optical properties, such as the optic axial angle (2V),

should be examined. Microcline generally has a larger 2V angle than orthoclase.

Q3: What if I observe a potassium feldspar with no visible twinning?

When untwinned, distinguishing microcline from orthoclase can be challenging.[5] In this

scenario, measuring the optic axial angle (2V) is the next critical step. Orthoclase typically has

a 2V angle ranging from 33° to 65°, whereas microcline's 2V angle is generally larger, from 77°

to 84°.[9] It is important to note that orthoclase can sometimes be cloudy due to alteration,

which can be a helpful, though not diagnostic, clue.[5]

Q4: Are there any chemical methods to help differentiate them in a thin section?

Yes, staining techniques can be employed to highlight potassium feldspars. While these

methods won't differentiate between microcline and orthoclase directly, they will distinguish

them from other minerals like plagioclase and quartz.[10][11] A common method involves

etching the thin section with hydrofluoric acid vapor followed by treatment with a saturated

solution of sodium cobaltinitrite, which stains potassium feldspars yellow.[12][13]

Troubleshooting Guide
Issue: I see twinning, but it's not the classic "tartan" pattern.

Possible Cause: You may be observing simple twinning, which is characteristic of orthoclase.

Carlsbad twins are common in orthoclase and divide the crystal into two halves.[5][6]

Solution: Carefully examine the twinning. Is it a simple, two-part twin, or are there

intersecting lamellae? If it's a simple twin, it is likely orthoclase. If you are unsure, try to find

other grains of the same mineral in the thin section that may show more definitive twinning.

Issue: The mineral is untwinned, and I'm having trouble getting a clear interference figure to

measure the 2V angle.

Possible Cause: The crystal may be oriented in a way that is not suitable for obtaining an

interference figure.
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Solution: Search for other grains of the same mineral that are oriented more favorably. An

ideal orientation will have the mineral appear nearly isotropic (dark) under crossed polars. If

no suitable grains can be found, chemical staining can be used to confirm it as a potassium

feldspar, and the context of the surrounding rock may provide clues as to its identity (e.g.,

microcline is common in granites and pegmatites that have cooled slowly).[1][8]

Data Presentation
Optical Property Microcline Orthoclase

Crystal System Triclinic Monoclinic

Twinning

"Tartan" or "gridiron" (cross-

hatched) twinning from

combined albite and pericline

laws.[1][3][5] Lamellae may be

spindle-shaped and pinch and

swell.[1][5]

Simple twinning (e.g.,

Carlsbad, Baveno, Manebach).

[5][6]

Optic Axial Angle (2V) 77° to 84° (biaxial negative).[9] 33° to 65° (biaxial negative).[9]

Birefringence
Up to first-order white (approx.

0.007).[1]

0.005 - 0.007 (first-order gray

to white).[9]

Relief Low negative.[2] Low negative.[6]

Alteration May alter to sericite or clay.[1]

Frequently cloudy due to

incipient alteration

(kaolinization).[5][6]

Experimental Protocols
Protocol: Staining for Potassium Feldspar

This protocol is designed to differentiate potassium feldspars (like microcline and orthoclase)

from plagioclase feldspars and quartz in an uncovered thin section.

Reagents:

Hydrofluoric acid (HF), 48-50%
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Sodium cobaltinitrite solution (saturated)

Barium chloride solution (5%)

Potassium rhodizonate solution

Distilled water

Procedure:

Etching (USE FUME HOOD AND APPROPRIATE PPE): Place the uncovered thin section

face down over a container of hydrofluoric acid, exposing the surface to the vapor for

approximately 25-45 seconds.[10][14] The thin section should not touch the liquid HF.[10]

Potassium Feldspar Staining: Immerse the etched slide in the saturated sodium cobaltinitrite

solution for about 45 seconds to 1 minute.[12][14]

Rinsing: Gently rinse the slide with distilled water.[14]

Observation: Potassium feldspars, including both microcline and orthoclase, will be stained

yellow.[10] Plagioclase and quartz will remain unstained at this stage.

Note: For differential staining of plagioclase, additional steps involving barium chloride and

potassium rhodizonate can be included, which will stain plagioclase pink to red.[11][13]

Mandatory Visualization
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Caption: Workflow for differentiating microcline from orthoclase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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